93-55-0

Propiophenone

In Stock

• CAS RN:
• 93-55-0

• Formula:
• C9H10O

• InChI:
• InChI=1S/C9H10O/c1-2-9(10)8-6-4-3-5-7-8/h3-7H,2H2,1H3

• InChIKey:
• KRIOVPPHQSLHCZ-UHFFFAOYSA-N

• Propiophenone is an aromatic ketone in which the two substituents on the carbonyl C atom are phenyl and ethyl. It has a role as a fragrance.
  1-Phenyl-1-propanone, also known as propionphenone or ethyl phenyl ketone, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-Phenyl-1-propanone exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 1-Phenyl-1-propanone has been primarily detected in feces. Within the cell, 1-phenyl-1-propanone is primarily located in the cytoplasm. 1-Phenyl-1-propanone is also a parent compound for other transformation products, including but not limited to, 2-hydroxy-1-phenyl-1-propanone, diethylpropion, and 2, 3-diacetoxypropioveratrone. 1-Phenyl-1-prop...

Cyclononane

Usually In Stock

• CAS RN:
• 293-55-0

• Formula:
• C9H18

• InChI:
• InChI=1S/C9H18/c1-2-4-6-8-9-7-5-3-1/h1-9H2

• InChIKey:
• GPTJTTCOVDDHER-UHFFFAOYSA-N

• Cyclononane is a useful research compound. Its molecular formula is C9H18 and its molecular weight is 126.24 g/mol. The purity is usually 95%.

Ethyl hydrogen sebacate

In Stock

• CAS RN:
• 693-55-0

• Formula:
• C12H22O4

• InChI:
• InChI=1S/C12H22O4/c1-2-16-12(15)10-8-6-4-3-5-7-9-11(13)14/h2-10H2,1H3,(H,13,14)

• InChIKey:
• DLZCDMPHHUODDO-UHFFFAOYSA-N

• Decanedioic acid, 1-ethyl ester is a biochemical.

2-(Tert-butylsulfonyl)benzoic acid

Usually In Stock

• CAS RN:
• 5293-55-0

• Formula:
• C11H14O4S

• InChI:
• InChI=1S/C11H14O4S/c1-11(2,3)16(14,15)9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3,(H,12,13)

• InChIKey:
• DMVRWIFNWLXYIP-UHFFFAOYSA-N

• 2-(Tert-butylsulfonyl)benzoic acid is a useful research compound. Its molecular formula is C11H14O4S and its molecular weight is 242.29 g/mol. The purity is usually 95%.

1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene

• CAS RN:
• 21693-55-0

• Formula:
• C13H18

• InChI:
• InChI=1S/C13H18/c1-9-7-11(3)12-6-4-5-10(2)13(12)8-9/h7-8,10H,4-6H2,1-3H3

• InChIKey:
• VJFBUCVRMBYHAH-UHFFFAOYSA-N

• 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene has been primarily detected in urine. Within the cell, 1, 2, 3, 4, tetrahydro-1, 5, 7-trimethylnapthalene is primarily located in the membrane (predicted from logP).
  1,2,3,4,Tetrahydro-1,5,7-trimethylnapthalene is a member of tetralins.

(-)-cis-2-Benzamidocyclohexanecarboxylic Acid

In Stock

• CAS RN:
• 26693-55-0

• Formula:
• C14H17NO3

• InChI:
• InChI=1S/C14H17NO3/c16-13(10-6-2-1-3-7-10)15-12-9-5-4-8-11(12)14(17)18/h1-3,6-7,11-12H,4-5,8-9H2,(H,15,16)(H,17,18)/t11-,12+/m1/s1

• InChIKey:
• PUANNVQABXUYKU-NEPJUHHUSA-N

• (-)-cis-2-Benzamidocyclohexanecarboxylic Acid is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.

Triphenylsulfonium

• CAS RN:
• 18393-55-0

• Formula:
• C18H15S+

• InChI:
• InChI=1S/C18H15S/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H/q+1

• InChIKey:
• WLOQLWBIJZDHET-UHFFFAOYSA-N

• Triphenylsulfonium is an organic cation and a sulfonium compound.

(Z)-5-(2-chlorobenzyl)-2-((E)-(4-chlorobenzylidene)hydrazono)thiazolidin-4-one

In Stock

• CAS RN:
• 461693-55-0

• Formula:
• C17H13Cl2N3OS

• InChI:
• InChI=1S/C17H13Cl2N3OS/c18-13-7-5-11(6-8-13)10-20-22-17-21-16(23)15(24-17)9-12-3-1-2-4-14(12)19/h1-8,10,15H,9H2,(H,21,22,23)/b20-10+

• InChIKey:
• KDIAVEZHVTYOOR-KEBDBYFISA-N

• (Z)-5-(2-chlorobenzyl)-2-((E)-(4-chlorobenzylidene)hydrazono)thiazolidin-4-one is a useful research compound. Its molecular formula is C17H13Cl2N3OS and its molecular weight is 378.27. The purity is usually 95%.

3,4-dimethoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide

In Stock

• CAS RN:
• 636993-55-0

• Formula:
• C15H19N3O3S

• InChI:
• InChI=1S/C15H19N3O3S/c1-9(2)7-13-17-18-15(22-13)16-14(19)10-5-6-11(20-3)12(8-10)21-4/h5-6,8-9H,7H2,1-4H3,(H,16,18,19)

• InChIKey:
• DTNMKVNKMBKZAJ-UHFFFAOYSA-N

• 3,4-dimethoxy-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C15H19N3O3S and its molecular weight is 321.4. The purity is usually 95%.

3-(2,4-Dimethylphenyl)-3'-methylpropiophenone

In Stock

• CAS RN:
• 898793-55-0

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-5-4-6-17(12-13)18(19)10-9-16-8-7-14(2)11-15(16)3/h4-8,11-12H,9-10H2,1-3H3

• InChIKey:
• HTFUHXZLQOEJOE-UHFFFAOYSA-N

• 3-(2,4-Dimethylphenyl)-3'-methylpropiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

1,3-Dimethyl-7-(2-methylpropyl)-5-(2-morpholin-4-yl-2-oxoethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione

In Stock

• CAS RN:
• 893393-55-0

• Formula:
• C18H25N5O4S

• InChI:
• InChI=1S/C18H25N5O4S/c1-11(2)9-12-19-15-14(17(25)22(4)18(26)21(15)3)16(20-12)28-10-13(24)23-5-7-27-8-6-23/h11H,5-10H2,1-4H3

• InChIKey:
• DTZJPEQFMMXMLD-UHFFFAOYSA-N

• 1,3-Dimethyl-7-(2-methylpropyl)-5-(2-morpholin-4-yl-2-oxoethyl)sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C18H25N5O4S and its molecular weight is 407.49. The purity is usually 95%.

2,4-Dimercaptophenol

In Stock

• CAS RN:
• 152993-55-0

• Formula:
• C6H6OS2

• InChI:
• InChI=1S/C6H6OS2/c7-5-2-1-4(8)3-6(5)9/h1-3,7-9H

• InChIKey:
• HLTWSPVMZDUPJH-UHFFFAOYSA-N

• 2,4-Dimercaptophenol is a useful research compound. Its molecular formula is C6H6OS2 and its molecular weight is 158.2 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-((3-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953993-55-0

• Formula:
• C21H20ClN3O3S2

• InChI:
• InChI=1S/C21H20ClN3O3S2/c1-28-18-4-2-3-14(9-18)11-23-19(26)10-17-12-29-21(25-17)30-13-20(27)24-16-7-5-15(22)6-8-16/h2-9,12H,10-11,13H2,1H3,(H,23,26)(H,24,27)

• InChIKey:
• SZCFNACTEHGYFM-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-((3-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S2 and its molecular weight is 461.98. The purity is usually 95%.

(S)-(4-benzylmorpholin-2-yl)methanamine

In Stock

• CAS RN:
• 186293-55-0

• Formula:
• C12H18N2O

• InChI:
• InChI=1S/C12H18N2O/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2/t12-/m0/s1

• InChIKey:
• CKZVBXBEDDAEFE-LBPRGKRZSA-N

• (S)-(4-benzylmorpholin-2-yl)methanamine is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.

3-Cyclopropyl-5-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2,4-thiadiazole

Usually In Stock

• CAS RN:
• 2379993-55-0

• Formula:
• C17H23N5OS

• InChI:
• InChI=1S/C17H23N5OS/c1-11-12(2)18-10-19-16(11)23-9-13-5-7-22(8-6-13)17-20-15(21-24-17)14-3-4-14/h10,13-14H,3-9H2,1-2H3

• InChIKey:
• QCYFFKPOESXCDO-UHFFFAOYSA-N

• 3-Cyclopropyl-5-[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C17H23N5OS and its molecular weight is 345.47. The purity is usually 95%.

2-[Chloro(difluoro)methoxy]-4-fluoro-1-nitro-benzene

In Stock

• CAS RN:
• 1404193-55-0

• Formula:
• C7H3ClF3NO3

• InChI:
• InChI=1S/C7H3ClF3NO3/c8-7(10,11)15-6-3-4(9)1-2-5(6)12(13)14/h1-3H

• InChIKey:
• IYNLDAOQJFTCLO-UHFFFAOYSA-N

• 2-[Chloro(difluoro)methoxy]-4-fluoro-1-nitro-benzene is a useful research compound. Its molecular formula is C7H3ClF3NO3 and its molecular weight is 241.55 g/mol. The purity is usually 95%.

N-(2-fluorocyclopentyl)pyrimidin-2-amine

In Stock

• CAS RN:
• 2201693-55-0

• Formula:
• C9H12FN3

• InChI:
• InChI=1S/C9H12FN3/c10-7-3-1-4-8(7)13-9-11-5-2-6-12-9/h2,5-8H,1,3-4H2,(H,11,12,13)

• InChIKey:
• FTBJEDSOKRNLOR-UHFFFAOYSA-N

• N-(2-fluorocyclopentyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C9H12FN3 and its molecular weight is 181.214. The purity is usually 95%.

(-)-cis-2-Benzamidocyclohexanecarboxylic Acid

• CAS RN:
• 26685-82-5; 26693-55-0; 29737-68-6

• Formula:
• C14H17NO3

• InChI:
• InChI=1S/C14H17NO3/c16-13(10-6-2-1-3-7-10)15-12-9-5-4-8-11(12)14(17)18/h1-3,6-7,11-12H,4-5,8-9H2,(H,15,16)(H,17,18)/t11-,12+/m1/s1

• InChIKey:
• PUANNVQABXUYKU-NEPJUHHUSA-N

• (-)-cis-2-Benzamidocyclohexanecarboxylic Acid is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.294. The purity is usually 95%.

(4-Benzylmorpholin-2-yl)methanamine

• CAS RN:
• 110859-47-7; 186293-55-0; 214273-17-3

• Formula:
• C12H18N2O

• InChI:
• InChI=1S/C12H18N2O/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2

• InChIKey:
• CKZVBXBEDDAEFE-UHFFFAOYSA-N

• (4-Benzylmorpholin-2-yl)methanamine is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.289. The purity is usually 95%.